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Introduction

Tetrathionate Broth is a selective enrichment medium used for the isolation of Salmonella

species from various samples, including clinical specimens (such as feces), food products, and

environmental samples.[1][2] The medium's formulation is designed to suppress the growth of

commensal intestinal organisms while allowing Salmonella to proliferate.[1][3] This selective

action is crucial, as Salmonella may be present in low numbers compared to competing

microflora.[4]

Principle of Operation

The selectivity of Tetrathionate Broth is based on the production of tetrathionate (S₄O₆²⁻) ions.

[1][5] This is achieved by adding an iodine-potassium iodide solution to the broth base, which

contains sodium thiosulfate, just before use.[6][7] The iodine oxidizes the thiosulfate to form

tetrathionate.[7] Most non-pathogenic enteric bacteria, such as E. coli, are inhibited by the

presence of tetrathionate.[6] However, Salmonella species possess the enzyme tetrathionate

reductase, which allows them to utilize tetrathionate as an electron acceptor and thrive in this

environment.[2][6]

The broth also contains other selective and nutritive components:
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Peptones and Yeast Extract: Provide essential nutrients like nitrogen, vitamins, and amino

acids to support bacterial growth.[1]

Bile Salts: Inhibit the growth of gram-positive bacteria and some gram-negative organisms.

[6][8]

Calcium Carbonate: Acts as a buffer to neutralize the sulfuric acid produced during the

reduction of tetrathionate, maintaining the pH of the medium.[1][9]

For enhanced selectivity, supplements like brilliant green or novobiocin can be added. Brilliant

green further suppresses gram-positive and some gram-negative bacteria, while novobiocin

can be used to inhibit the growth of Proteus species, which can also reduce tetrathionate.[8][9]

[10]

Quantitative Data: Broth Formulations
The following tables summarize the components for various common formulations of

Tetrathionate Broth base and the essential iodine-potassium iodide supplement.

Table 1: Composition of Tetrathionate Broth Base Formulations (per 1 Liter of Purified Water)
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Component
Formulation 1
(General Purpose)
[7][8][9][11]

Formulation 2
(Sigma-Aldrich)[1]

Formulation 3 (ISO)
[5]

Enzymatic Digest of

Casein/Peptone
2.5 g 4.5 g (Peptone) -

Enzymatic Digest of

Animal Tissue/Meat

Peptone

2.5 g 0.9 g (Meat Extract) -

Mixed Peptones - - -

Bile Salts 1.0 g - -

Calcium Carbonate 10.0 g 25.0 g -

Sodium Thiosulfate 30.0 g 40.7 g -

Yeast Extract - 1.8 g -

Sodium Chloride - 4.5 g -

Dehydrated Base

Powder
46.0 g 77.4 g 107.0 g

Final pH 8.4 ± 0.2 7.8 ± 0.2 N/A

Table 2: Composition of Iodine-Potassium Iodide (I₂-KI) Solution

Component Amount

Iodine 5.0 - 6.0 g[1][7][9][12]

Potassium Iodide 4.0 - 5.0 g[1][7][9][12]

Purified Water (Sterile) 20.0 mL[1][7][12]

Experimental Protocols
Protocol 1: Preparation of Tetrathionate Broth Base
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Dissolution: Suspend the appropriate amount of dehydrated tetrathionate broth base powder

(refer to Table 1 or manufacturer's instructions) in 1 liter of purified water.[7]

Heating: Heat the suspension with frequent agitation and bring it to a boil for one minute to

ensure complete dissolution of the medium.[7] Do not autoclave the broth base, as

excessive heat can degrade its components.[12][13]

Cooling: Cool the prepared broth base to below 45-50°C.[7]

Storage: The sterile broth base (without iodine) can be stored at 2-8°C for several weeks.[1]

[11]

Protocol 2: Preparation of Iodine-Potassium Iodide (I₂-KI) Solution

Dissolution: Dissolve 5.0 g of potassium iodide in 20 mL of sterile purified water.[1][7][12]

Addition of Iodine: Add 6.0 g of iodine to the potassium iodide solution.[1][7][12]

Mixing: Stir the solution until the iodine is completely dissolved.[14]

Protocol 3: Final Preparation of Complete Tetrathionate Broth and Salmonella Enrichment

Addition of Iodine: Immediately before use, aseptically add 20 mL of the prepared I₂-KI

solution to 1 liter of the cooled Tetrathionate Broth Base.[1][7] Mix well. The medium should

not be heated after the addition of iodine.[7] The complete medium should be used on the

day it is prepared.[1][11]

Optional Supplements: If required, add other selective agents like brilliant green (10 mL of a

0.1% solution) or novobiocin (40 mg/L) to the broth before adding the iodine solution.[1][8]

Dispensing: Aseptically dispense the complete medium into sterile test tubes, typically in 10

mL volumes.[1] Ensure the calcium carbonate precipitate is evenly suspended during

dispensing.[9]

Inoculation: Inoculate the broth with the sample. For solid samples like feces or food, add

approximately 1 gram to 10 mL of broth.[2] For liquid samples, a 1:10 ratio is common.[3]

Thoroughly emulsify the specimen in the broth.[15]
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Incubation: Incubate the inoculated tubes aerobically for 18-24 hours at 35-37°C.[2][9] Some

protocols may recommend incubation at 43°C.[1]

Subculturing: After incubation, subculture a loopful of the enrichment broth onto selective

and differential agar plates, such as Xylose Lysine Deoxycholate (XLD) Agar, Bismuth Sulfite

Agar, or Salmonella-Shigella (SS) Agar.[1][2]

Final Steps: Incubate the plates and examine for characteristic Salmonella colonies. Further

biochemical and serological tests are required for complete identification.[2]
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Caption: Workflow for Tetrathionate Broth Preparation and Salmonella Enrichment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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